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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential handling and storage guidelines for
Undecanenitrile (CAS No. 2244-07-7). Adherence to these protocols is critical to ensure the

safety of laboratory personnel and the integrity of the compound for research and development
applications.

Chemical and Physical Properties

Undecanenitrile is a colorless to pale yellow liquid with a characteristic nitrile odor.[1] It is a
long-chain aliphatic nitrile with the molecular formula C11H21N.[1][2] Understanding its physical
and chemical properties is fundamental to its safe handling and storage.

Table 1: Physical and Chemical Properties of Undecanenitrile
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Property Value Source
Molecular Formula C11Hz21N [1112]
Molecular Weight 167.29 g/mol
Appearance Colorless to pale yellow liquid
Melting Point -16.0 °C (257.15 K)
Boiling Point 239.3-254.0°C
Density 0.820 - 0.824 g/cm3 at 20 °C
Flash Point > 110 °C (> 230 °F)
Soluble in organic solvents
(e.g., hexane,
Solubility dichloromethane); Limited

solubility in water (< 1 g/100
mL)

Vapor Pressure

0.019 mmHg at 25.00 °C

Hazard Identification and GHS Classification

Undecanenitrile is classified as a hazardous substance. It is crucial to be aware of its potential

health effects and to handle it accordingly.

Table 2: GHS Hazard Classification for Undecanenitrile
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Specific target organ toxicity, )
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation

Safe Handling Protocols

Proper handling procedures are essential to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling
Undecanenitrile to determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) approved eye protection.

Wear fire/flame resistant and impervious
) ) clothing. Wear appropriate protective gloves
Skin Protection o _ _
(e.g., Nitrile rubber) and clothing to prevent skin

exposure.

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator with an
Respiratory Protection ] ) )
appropriate cartridge. Use only in a well-

ventilated area.

General Handling Procedures

Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.

Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors, or
spray.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product.

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. Use non-sparking tools. Take precautionary measures against static discharge.

Storage Guidelines

Proper storage is crucial for maintaining the quality of Undecanenitrile and preventing

hazardous situations.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Incompatible Materials: Store apart from strong oxidizing agents.
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o Storage Temperature: For short-term storage (days to weeks), a dry, dark environment at O -
4 °C is recommended. For long-term storage (months to years), store at -20 °C.

e Security: Store locked up.

Experimental Workflows & Logical Relationships

The following diagrams illustrate the logical workflows for handling and responding to incidents
involving Undecanenitrile.
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Safe Handling Workflow for Undecanenitrile

Preparation

Conduct Risk Assessment

A

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

A

Ensure Proper Ventilation
(Fume Hood)

Hangling
\

Work within a certified
chemical fume hood

A

Avoid breathing vapors and
prevent skin/eye contact

A

Dispense and use the
reagent as per protocol

\
Dispose of waste in
approved chemical waste container

Stoiage

Store in a locked and
designated area

A

Keep container tightly
closed when not in use

A

Store at recommended
temperature (0-4°C short term,
-20°C long term)

A

Store away from
strong oxidizing agents

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Undecanenitrile.
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Emergency Response Protocol for Undecanenitrile

Accidental Release Personnel Exposure

e ®e o e

’ Rinse immediately with plenty of water for at least 15 minutes ‘

Remove person to fresh air and keep comfortable

|

Wash off immediately with soap and plenty of water Clean mouth with water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedures for Undecanenitrile incidents.

Accidental Release Measures

In the event of a spill, the following procedures should be followed:
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Evacuate personnel to a safe area.

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.

o Containment and Cleaning: Soak up the spill with an inert absorbent material such as sand,
silica gel, acid binder, or universal binder. Collect the absorbed material and place it in a
suitable, closed container for disposal.

First-Aid Measures

In case of exposure, immediate medical attention is required.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Get medical
attention.

Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

Ingestion: Clean mouth with water and get medical attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

o Specific Hazards: Hazardous combustion products include nitrogen oxides (NOx), carbon
monoxide (CO), and carbon dioxide (CO2).

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Considerations
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Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.

This technical guide is intended to provide comprehensive handling and storage information for
Undecanenitrile. It is imperative that all users of this chemical are thoroughly trained in its
proper handling and are aware of the associated hazards. Always refer to the most current
Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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